Cas no 1857155-64-6 (5-Ethynyl-2,3-dimethylpyridine)

• Product Name: 5-Ethynyl-2,3-dimethylpyridine
• CAS No: 1857155-64-6
• MF: C₉H₉N
• MW: 131.174462080002
• MDL: MFCD30746538
• CID: 5685605
• PubChem ID: 130560504
• Update Time: 2025-07-16

5-Ethynyl-2,3-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 1857155-64-6
• 5-Ethynyl-2,3-dimethylpyridine
• EN300-2513813
• Pyridine, 5-ethynyl-2,3-dimethyl-

• MDL： MFCD30746538
• Inchi： 1S/C9H9N/c1-4-9-5-7(2)8(3)10-6-9/h1,5-6H,2-3H3
• InChI Key： QCXCLRBQCSFKMC-UHFFFAOYSA-N
• SMILES： N1C=C(C#C)C=C(C)C=1C

Computed Properties

• Exact Mass: 131.073499291g/mol
• Monoisotopic Mass: 131.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 0.98±0.1 g/cm3(Predicted)
• Boiling Point: 214.5±40.0 °C(Predicted)
• pka: 4.73±0.20(Predicted)

Additional information on 5-Ethynyl-2,3-dimethylpyridine

Introduction to 5-Ethynyl-2,3-dimethylpyridine (CAS No. 1857155-64-6)

5-Ethynyl-2,3-dimethylpyridine (CAS No. 1857155-64-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of pyridines, which are six-membered heterocyclic aromatic compounds containing one nitrogen atom and five carbon atoms. The presence of the ethynyl group and two methyl substituents at the 2 and 3 positions imparts distinct reactivity and stability characteristics to the molecule.

The synthesis of 5-Ethynyl-2,3-dimethylpyridine has been extensively studied, with several efficient and scalable methods reported in the literature. One of the most common synthetic routes involves the coupling of a suitable pyridine derivative with an alkyne using transition-metal catalysis, such as palladium-catalyzed Sonogashira coupling. This method allows for the introduction of the ethynyl group with high regioselectivity and yield, making it a preferred choice for large-scale production.

In terms of its physical properties, 5-Ethynyl-2,3-dimethylpyridine is a colorless liquid at room temperature with a characteristic pyridine-like odor. It is moderately soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF). The compound exhibits strong absorption in the ultraviolet (UV) region due to the presence of the aromatic pyridine ring and the conjugated ethynyl group. These properties make it useful in various spectroscopic studies and as a building block for more complex molecules.

The reactivity of 5-Ethynyl-2,3-dimethylpyridine is primarily governed by the presence of the ethynyl group, which can undergo a wide range of chemical transformations. For instance, it can participate in click chemistry reactions, such as copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), to form 1,2,3-triazoles. This reaction is highly selective and can be carried out under mild conditions, making it a valuable tool in synthetic organic chemistry and drug discovery.

In medicinal chemistry, 5-Ethynyl-2,3-dimethylpyridine has shown promise as a scaffold for the development of novel bioactive compounds. Its ability to form stable complexes with metal ions makes it an attractive candidate for designing metallotherapeutics. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, derivatives of this compound have been shown to exhibit potent inhibitory activity against kinases and proteases, which are key targets in cancer and inflammatory diseases.

Beyond its medicinal applications, 5-Ethynyl-2,3-dimethylpyridine has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. The compound can be incorporated into polymers or used as a monomer to create conjugated systems with tunable electronic properties. These materials have shown promise in organic light-emitting diodes (OLEDs) and solar cells due to their high charge carrier mobility and photostability.

The environmental impact of 5-Ethynyl-2,3-dimethylpyridine is another important consideration. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices should be followed to minimize any potential risks. Research into green synthesis methods that reduce waste and energy consumption is ongoing, aiming to make the production process more sustainable.

In conclusion, 5-Ethynyl-2,3-dimethylpyridine (CAS No. 1857155-64-6) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and beyond. Its unique chemical structure and reactivity profile make it an invaluable tool for researchers and scientists working in these fields. As new synthetic methods and applications continue to emerge, the importance of this compound is likely to grow further.